Cas no 909546-71-0 (4-Chloro-2,6-dimethoxypyrimidine-5-carbonitrile)

• Product Name: 4-Chloro-2,6-dimethoxypyrimidine-5-carbonitrile
• CAS No: 909546-71-0
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 4817845
• Update Time: 2023-08-18

4-Chloro-2,6-dimethoxypyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-dimethoxypyrimidine-5-carbonitrile
• 2,4-Dimethoxy-6-chloropyrimidine-5-carbonitrile

• Inchi： 1S/C7H6ClN3O2/c1-12-6-4(3-9)5(8)10-7(11-6)13-2/h1-2H3
• InChI Key： NOKIAJGYSDXSBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC(=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 1.5
• Topological Polar Surface Area: 68